Cas no 1805296-09-6 (2-Bromo-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805296-09-6
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4847775
• Update Time: 2025-08-02

2-Bromo-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H6BrF2NO/c8-6-5(7(9)10)2-1-4(3-12)11-6/h1-2,7,12H,3H2
• InChI Key： FKMSXQNKCFDJPB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(difluoromethyl)pyridine-6-methanol

Research Brief on 2-Bromo-3-(difluoromethyl)pyridine-6-methanol (CAS: 1805296-09-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-3-(difluoromethyl)pyridine-6-methanol (CAS: 1805296-09-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutics, including kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeted drug design, owing to its ability to modulate protein-ligand interactions and enhance metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Bromo-3-(difluoromethyl)pyridine-6-methanol as a key building block for the synthesis of selective JAK2 inhibitors. The study demonstrated that the bromo and difluoromethyl groups facilitated efficient cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The resulting inhibitors exhibited nanomolar potency against JAK2, a critical target in myeloproliferative disorders, with improved selectivity profiles compared to earlier generations of inhibitors. This underscores the compound's utility in addressing challenges associated with off-target effects in kinase inhibitor development.

Another notable application of 2-Bromo-3-(difluoromethyl)pyridine-6-methanol was reported in a recent ACS Infectious Diseases article, where it was employed in the design of novel antifungals targeting Candida auris. The difluoromethyl moiety was found to enhance membrane permeability, while the pyridine core contributed to binding affinity against fungal lanosterol demethylase. The lead compound derived from this scaffold showed a broad-spectrum activity against drug-resistant strains, with a 10-fold improvement in efficacy over existing azole-class antifungals. These findings highlight the compound's potential in addressing the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advances in the scalable production of 2-Bromo-3-(difluoromethyl)pyridine-6-methanol have been achieved through continuous flow chemistry approaches. A 2024 Organic Process Research & Development publication detailed an optimized three-step synthesis with an overall yield of 68%, representing a significant improvement over traditional batch methods. The protocol emphasizes green chemistry principles, utilizing catalytic bromination and minimized solvent waste, which aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

Looking forward, the unique properties of 2-Bromo-3-(difluoromethyl)pyridine-6-methanol position it as a promising scaffold for multiple therapeutic areas. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, as well as its potential in radiopharmaceuticals for diagnostic imaging. The compound's versatility, combined with recent synthetic advances, suggests it will remain a valuable tool in medicinal chemistry for the foreseeable future. Further structure-activity relationship studies and in vivo evaluations are warranted to fully realize its therapeutic potential.